Cas no 1803865-06-6 (Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate)

• Product Name: Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate
• CAS No: 1803865-06-6
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4950740
• Update Time: 2025-07-22

Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-7(14)11(15)9-3-8(6-13)4-10(5-9)12(16)17-2/h3-5,7H,6H2,1-2H3
• InChI Key： NKLOVIXRUUHCHX-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)OC)=CC(C(C(C)Cl)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate

Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate (CAS No. 1803865-06-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate, identified by its CAS number 1803865-06-6, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its role in the synthesis of various biologically active molecules. The presence of both bromomethyl and 2-chloropropanoyl functional groups makes it a valuable building block for the development of novel therapeutic agents.

The bromomethyl moiety in Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate is particularly noteworthy, as it serves as a versatile handle for further functionalization. This group allows for the introduction of various nucleophiles, enabling the construction of complex molecular architectures. In recent years, the strategic use of such intermediates has been instrumental in the design of inhibitors targeting critical biological pathways. For instance, researchers have leveraged this moiety to develop potent inhibitors of kinases and other enzymes involved in cancer progression.

Similarly, the 2-chloropropanoyl group contributes to the compound's reactivity and utility in synthetic chemistry. This functional group can undergo a variety of transformations, including ester hydrolysis, amidation, and condensation reactions, which are essential for constructing more intricate molecular frameworks. The combination of these two reactive sites makes Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate a cornerstone in the synthesis of pharmacologically relevant compounds.

In the context of drug discovery, Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate has been employed in the development of novel antibiotics and antiviral agents. The structural motifs present in this compound can be modified to target specific pathogens or viral strains, offering a promising avenue for combating resistant infections. Furthermore, its application in the synthesis of prodrugs has been explored, where it serves as a precursor for molecules designed to enhance bioavailability and targeted delivery.

The compound's significance extends beyond its role as a synthetic intermediate. It has also been utilized in materials science and polymer chemistry, where its unique functional groups contribute to the development of advanced materials with tailored properties. For example, researchers have incorporated derivatives of Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate into polymers designed for drug delivery systems, leveraging its reactivity to create materials that can release therapeutic agents in response to specific stimuli.

The latest advancements in synthetic methodologies have further highlighted the utility of Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and selective transformations of this intermediate, paving the way for innovative drug discovery campaigns. These methods have not only improved yields but also reduced the environmental impact of synthetic processes, aligning with growing concerns about sustainable chemistry.

The biological activity of compounds derived from Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate has been extensively studied. Researchers have demonstrated its potential in modulating various biological pathways, including those involved in inflammation and neurodegeneration. By systematically modifying its structure, scientists have identified derivatives with enhanced potency and selectivity, bringing us closer to developing treatments for debilitating diseases.

In conclusion, Methyl 3-(bromomethyl)-5-(2-chloropropanoyl)benzoate is a multifaceted compound with broad applications in pharmaceutical and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike. As research continues to uncover new synthetic strategies and biological functions, this intermediate will undoubtedly remain at the forefront of innovation in chemical biology.